Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Chemical Profile and Key Applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2'-Aminoacetophenone

CAS No.: 125507-96-2

Cat. No.: S1538299

The table below summarizes the fundamental chemical identity and primary uses of 2-Aminoacetophenone:

Property | Aspect Description

| Chemical Identity | IUPAC Name: 2-Aminoacetophenone Other Names: [3-Ketophenethylamine, a-
Desmethylcathinone, ortho-Aminoacetophenone, PAL-27 [1] | | Molecular Formula | CsHoNO [2] [1] [3] | |
Molecular Weight | 135.16 g/mol [3] | | CAS Number | 551-93-9 [3] | | Physical Form | Yellow to yellow-
brown liquid [3] | | Odoer | Grape-like, heavy-sweet, animal-floral [3] | | Key Applications | °
Pharmaceutical Intermediate: Critical building block for Linagliptin (anti-diabetic drug) and other APIs
[4]. « Bacterial Quorum Sensing: A signaling molecule for P. aeruginosa that modulates host immunity [5]
[6]. « Flavor & Fragrance: Used in specialty flavors and fragrances due to its grape-like odor [3] [4]. °
Research & Diagnostic Tool: Analytical standard and diagnostic aid for detecting P. aeruginosa infections

[3][4]. |

Biological Significance in Pseudomonas aeruginosa
Pathogenesis

2-AA is a quorum-sensing (QS) molecule produced by P. aeruginosa that enables long-term persistence in

infected hosts by reprogramming host immune responses [5] [6].
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The diagram below illustrates the core mechanism by which 2-AA disrupts macrophage bioenergetics to

promote bacterial persistence:
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2-AA disrupts macrophage energy production and autophagic function, leading to impaired bacterial

clearance [5] [6].

Experimental Protocols for Key Findings

Here are methodologies for studying 2-AA's effects on immune cell function and bacterial persistence.

Intracellular Bacterial Persistence Assay

This protocol assesses how 2-AA affects bacterial survival inside macrophages [5].

+ Key Reagents & Strains: Wild-type P. aeruginosa PA14, isogenic QS mutants (e.g., mvfR, pgsA),
murine bone marrow-derived macrophages, 2-AA stock solution, cell culture media, gentamicin.
e Procedure:
o Cell Infection: Infect macrophages with different bacterial strains at a defined Multiplicity of
Infection.
o 2-AA Treatment: Add exogenous 2-AA (e.g., 200 uM) to relevant wells.
o Gentamicin Protection: After phagocytosis, treat with gentamicin to kill extracellular bacteria.
o Cell Lysis & Plating: Lyse macrophages at time points (e.g., 1-3 hours), plate serial dilutions,
and count Colony Forming Units to quantify intracellular bacteria.
e Expected Outcome: Macrophages infected with 2-AA-producing strains show sustained bacterial
loads, while 2-AA-deficient mutants are cleared.

Analysis of Autophagic Flux

This method evaluates 2-AA's impact on the autophagy pathway in infected immune cells [5].

¢ Key Reagents: Antibodies for LC3B, p62, ULK1, Beclinl; rapamycin (autophagy inducer),
transfection reagents for GFP-LC3 constructs, confocal microscopy equipment.
e Procedure:
o Cell Treatment & Infection: Treat macrophages with 2-AA and/or rapamycin, then infect.
o Immunofluorescence (LC3B Puncta): Fix cells, stain with LC3B antibody, and visualize via
confocal microscopy. Count LC3B puncta per cell as autophagosome indicator.
o Gene Expression Analysis: Extract RNA, perform RT-gPCR to measure ULK1 and Beclinl
transcript levels.
o Protein Level Analysis: Perform Western Blotting for LC3B-II and p62 protein levels.
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e Expected Outcome: 2-AA treatment reduces LC3B puncta formation, downregulates ULK1 and
Beclinl expression, and alters LC3B-Il and p62 protein levels.

Industrial and Market Landscape

The production and use of 2-AA are driven by specific industrial and economic factors.

Aspect Details

| Market Drivers | * Expansion of the pharmaceutical industry, particularly for chronic diseases like diabetes
and cancer [7]. « Burgeoning investments in pharmaceutical R&D [7]. « Widespread use in pigments, dyes,
agrochemicals, and as a food additive [7]. | | Production & Cost | Purity & Price: High-purity (>98%) 2-
Aminoacetophenone is available at approximately $629 per kg [3]. Production Trends: Focus on
technological innovations like continuous flow chemistry, green chemistry, and process automation to
improve efficiency and sustainability [8] [9]. | | Regulatory Landscape | Manufacturers must navigate
complex regulations from agencies like the FDA and EPA, adhering to Good Manufacturing Practices and

environmental standards [8] [9]. |

Key Insights for Researchers

For scientists working with 2-Aminoacetophenone, here are critical considerations:

e Handling and Sourcing: 2-AA is commercially available from fine chemical suppliers. It has a
melting point of 20°C, boiling point of 85-90°C at 0.5 mm Hg, and density of 1.112 g/mL at 25°C [3].
Itis an irritant, so standard laboratory safety practices should be followed.

e Research Implications: The role of 2-AA in immune tolerance presents a novel target for host-
directed therapies against persistent P. aeruginosa infections [5] [6]. Its function as a monoamine-
releasing agent, while limited in the central nervous system, makes it a parent compound for a large
class of stimulants [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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